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Compound of Interest

Compound Name: Iron(lll) nitrate nonahydrate

Cat. No.: B148018

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a standard solution of iron(lll)
nitrate. Accurate preparation of standard solutions is critical for the reliability and reproducibility
of experimental results in research and development.

Overview

Iron(lll) nitrate, also known as ferric nitrate, is a chemical compound with the formula Fe(NOs)s.
It is commonly available as the nonahydrate, Fe(NOs)3-9H20, which appears as pale violet,
deliquescent crystals.[1] Solutions of iron(lIl) nitrate are acidic and appear yellow or brown due
to hydrolysis; the addition of a small amount of nitric acid can inhibit this process.[1] These
solutions are utilized in various applications, including as a catalyst for the synthesis of sodium
amide and in the preparation of other iron compounds.[1]

Safety Precautions

Iron(l1) nitrate is an oxidizer and can intensify fires.[2][3] It causes serious eye damage and
skin irritation.[2][3][4] Inhalation may cause respiratory irritation.[5] Always handle this chemical
in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective
equipment (PPE).

Required Personal Protective Equipment (PPE):
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o Safety goggles with side shields or a face shield[2][6]
o Chemical-resistant gloves (e.g., nitrile)[4][6]

o Lab coat[2][4]

Emergency Procedures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

o Skin Contact: Remove contaminated clothing and wash skin with plenty of soap and water.
Seek medical attention if irritation persists.[2][4]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2][4]

Materials and Equipment

 Iron(lll) nitrate nonahydrate (Fe(NOs3)3-9H20)

» Deionized or distilled water

 Nitric acid (HNOs), 1 M solution (optional, to prevent hydrolysis)
e Volumetric flasks (various sizes)

o Beakers

o Graduated cylinders

e Analytical balance

e Spatula

e \Wash bhottle
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e Magnetic stirrer and stir bar (optional)
e Funnel

Experimental Protocol

This protocol outlines the steps for preparing a standard solution of iron(lll) nitrate. The
quantities provided in the tables below are for preparing solutions of common molarities.

4.1. Calculation of Required Mass

To prepare a solution of a specific molarity, use the following formula:

Mass (g) = Molarity (mol/L) x Molar Mass ( g/mol ) x Volume (L)

The molar mass of iron(lll) nitrate nonahydrate (Fe(NO3)3-9H20) is 404.00 g/mol .[7]
4.2. Step-by-Step Procedure

» Weighing: Accurately weigh the required amount of iron(lll) nitrate nonahydrate using an
analytical balance and a clean, dry beaker.

» Dissolving: Add a small amount of deionized or distilled water to the beaker to dissolve the
solid. To prevent hydrolysis and the formation of a yellow solution, a small amount of 1 M
nitric acid can be used for dissolution.[1][8]

» Transfer: Carefully transfer the dissolved solution into the appropriate size volumetric flask
using a funnel.

» Rinsing: Rinse the beaker multiple times with small volumes of deionized or distilled water
and transfer the rinsings into the volumetric flask to ensure all the solute is transferred.

o Dilution: Add deionized or distilled water to the volumetric flask until the bottom of the
meniscus touches the calibration mark.

o Mixing: Stopper the flask and invert it several times to ensure the solution is thoroughly
mixed and homogenous.[8]
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o Storage: Transfer the prepared solution to a clean, labeled storage bottle. Do not store
solutions in volumetric flasks.[9] Store in a cool, dry, and well-ventilated place away from
combustible materials.[2]

Data Presentation

The following tables provide the required mass of iron(lll) nitrate nonahydrate for preparing
standard solutions of various concentrations and volumes.

Table 1: Mass of Fe(NOs3)3-9H20 Required for 100 mL Solutions

Desired Molarity (mol/L) Mass of Fe(NO3)3-9H20 (g)
0.01M 0.404 g

0.05M 2.020 g

0.1 M 4.040¢g

0.2M 8.080 g

0.5M 20.200 g

1.0M 40.400 g

Table 2: Mass of Fe(NOs3)3-9H20 Required for 250 mL Solutions

Desired Molarity (mol/L) Mass of Fe(NO3)3-9H20 (g)
0.01 M 1.010g¢g

0.05 M 5.0509g

0.1M 10.100 g

0.2M 20.200g

0.5M 50.500 g

1.0M 101.000 g
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Table 3: Mass of Fe(NOs3)3-9H20 Required for 500 mL Solutions

Desired Molarity (mol/L)

Mass of Fe(NO3)3-9H20 (g)

0.01 M 2.020 g
0.05M 10.100 g
0.1M 20.200 g
02M 40.400 g
05M 101.000 g
1.0 M 202.000 g

Table 4: Mass of Fe(NOs3)3-9H20 Required for 1000 mL (1 L) Solutions

Desired Molarity (mol/L)

Mass of Fe(NOs)3-9H20 (g)

0.01 M 4.040 g
0.05 M 20.200g

0.1M 40.400 g

0.2M 80.800 g

0.5M 202.000 g

1.0M 404.000 g

Experimental Workflow
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Workflow for Preparing Iron(lll) Nitrate Standard Solution
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Caption: Workflow for Preparing Iron(lIl) Nitrate Standard Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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